Ethyl 6-(2-furyl)-4-oxo-2-[4-(2-pyrimidinyl)-1-piperazinyl]-1,4,5,6-tetrahydro-5-pyrimidinecarboxylate

• Molecular Formula: C19H22N6O4
• Molecular Weight: 398.4 g/mol
• IUPAC Name: ethyl 4-(furan-2-yl)-6-oxo-2-(4-pyrimidin-2-ylpiperazin-1-yl)-4,5-dihydro-1H-pyrimidine-5-carboxylate
• InChI: InChI=1S/C19H22N6O4/c1-2-28-17(27)14-15(13-5-3-12-29-13)22-19(23-16(14)26)25-10-8-24(9-11-25)18-20-6-4-7-21-18/h3-7,12,14-15H,2,8-11H2,1H3,(H,22,23,26)
• InChI Key: OOVPLFMYJIXTSM-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1C(N=C(NC1=O)N2CCN(CC2)C3=NC=CC=N3)C4=CC=CO4

Description

Ethyl 6-(2-furyl)-4-oxo-2-[4-(2-pyrimidinyl)-1-piperazinyl]-1,4,5,6-tetrahydro-5-pyrimidinecarboxylate, commonly known as ETOFP, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic properties. ETOFP is a member of the pyrimidinecarboxylate family and has been studied for its ability to modulate various biochemical and physiological processes in the body.

Mechanism of Action

The mechanism of action of ETOFP is not fully understood. However, it is believed to act through the modulation of various signaling pathways in the body. ETOFP has been shown to bind to various receptors in the body, including the serotonin receptor and the dopamine receptor. It has also been shown to inhibit the activity of various enzymes, including acetylcholinesterase and butyrylcholinesterase.
Biochemical and Physiological Effects:
ETOFP has been shown to have various biochemical and physiological effects in the body. It has been shown to modulate the release of various neurotransmitters, including serotonin, dopamine, and acetylcholine. It has also been shown to modulate the activity of various enzymes, including acetylcholinesterase and butyrylcholinesterase. ETOFP has been shown to have cardiovascular effects, including the modulation of blood pressure and heart rate. It has also been shown to have immunomodulatory effects, including the modulation of cytokine production.

Advantages and Limitations for Lab Experiments

ETOFP has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized in large quantities. It has also been shown to have low toxicity in animal studies. However, ETOFP has several limitations for lab experiments. It is a complex compound that requires specialized equipment and expertise to synthesize. It is also a relatively new compound, and its full range of effects is not yet fully understood.

Future Directions

There are several future directions for the study of ETOFP. One potential direction is the further characterization of its mechanism of action. This could involve the identification of additional receptors and enzymes that are modulated by ETOFP. Another potential direction is the study of ETOFP in animal models of disease. This could involve the evaluation of its efficacy in the treatment of various diseases, including cancer, Alzheimer's disease, and cardiovascular disease. Finally, the study of ETOFP in clinical trials could provide valuable information about its safety and efficacy in humans.

Synthesis Methods

The synthesis of ETOFP involves a series of chemical reactions that require specialized equipment and expertise. The initial step involves the condensation of ethyl 3-aminocrotonate with 2-furylcarboxaldehyde to form an imine intermediate. The imine is then reacted with 4-(2-pyrimidinyl)-1-piperazinecarboxylic acid to form the final product, ETOFP. The synthesis of ETOFP is a complex process that requires careful control of reaction conditions to ensure high yields and purity.

Scientific Research Applications

ETOFP has been extensively studied for its potential therapeutic properties. It has been shown to modulate various biochemical and physiological processes in the body, including the central nervous system, cardiovascular system, and immune system. ETOFP has been studied for its potential use in the treatment of various diseases, including cancer, Alzheimer's disease, and cardiovascular disease. It has also been studied for its potential use as a diagnostic tool in imaging studies.